2-Phenyl-1,3-benzothiazole-5-carboxylic acid

• Molecular Formula: C14H9NO2S
• Molecular Weight: 255.29 g/mol
• IUPAC Name: 2-phenyl-1,3-benzothiazole-5-carboxylic acid
• InChI: InChI=1S/C14H9NO2S/c16-14(17)10-6-7-12-11(8-10)15-13(18-12)9-4-2-1-3-5-9/h1-8H,(H,16,17)
• InChI Key: TYWPDVVKWKYPFW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC3=C(S2)C=CC(=C3)C(=O)O

Description

2-Phenyl-1,3-benzothiazole-5-carboxylic acid, also known as PBTA, is a heterocyclic organic compound that has become increasingly important in scientific research due to its unique properties and potential applications. This compound is synthesized through a multi-step process and has been studied extensively for its mechanism of action and physiological effects. PBTA has demonstrated potential in a variety of research areas, including cancer treatment, drug development, and materials science.

Scientific Research Applications

2-Phenyl-1,3-benzothiazole-5-carboxylic acid has been studied extensively for its potential applications in scientific research. One area of research that has shown promise is in cancer treatment. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been investigated for its potential use in drug development, as it has been found to have antibacterial and antifungal properties. Additionally, this compound has been studied for its potential use in materials science, as it has been found to have fluorescent properties that could be useful in the development of new materials.

Mechanism of Action

The mechanism of action of 2-Phenyl-1,3-benzothiazole-5-carboxylic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis. This compound has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its ability to induce apoptosis in cancer cells, this compound has been found to have anti-inflammatory properties. This compound has also been shown to have antioxidant properties, which could be beneficial in the treatment of various diseases. Additionally, this compound has been found to have neuroprotective properties, which could be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-Phenyl-1,3-benzothiazole-5-carboxylic acid is its ability to inhibit the growth of cancer cells and induce apoptosis. This makes it a promising compound for cancer research and drug development. Additionally, this compound has been found to have antibacterial and antifungal properties, which could be useful in the development of new antibiotics. One limitation of this compound is its limited solubility in water, which could make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on 2-Phenyl-1,3-benzothiazole-5-carboxylic acid. One area of research that has shown promise is in the development of new cancer treatments. This compound has been found to inhibit the growth of various types of cancer cells, and further research could lead to the development of new drugs that target these cells. Additionally, this compound has been investigated for its potential use in materials science, and further research could lead to the development of new materials with fluorescent properties. Finally, this compound has been found to have neuroprotective properties, and further research could lead to the development of new treatments for neurodegenerative diseases.

Synthesis Methods

2-Phenyl-1,3-benzothiazole-5-carboxylic acid is synthesized through a multi-step process that involves the reaction of various organic compounds. The first step involves the reaction of 2-aminobenzenethiol with phthalic anhydride to form 2-phenylbenzothiazole-6-carboxylic acid. This compound is then reacted with acetic anhydride to yield 2-phenylbenzothiazole-6-acetic acid. Finally, the compound is cyclized through the reaction with phosphorus oxychloride to form this compound.